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Compound of Interest

Compound Name: 5-Hydroxy-2-hexanone

Cat. No.: B1204603

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Hydroxy-2-hexanone is a key metabolic intermediate of the industrial solvent 2-hexanone
(methyl n-butyl ketone) and the environmental neurotoxin n-hexane. While not the ultimate
toxic species, its formation is a critical step in the bioactivation pathway leading to the potent
neurotoxin, 2,5-hexanedione. Consequently, understanding the toxicological profile of 5-
Hydroxy-2-hexanone is essential for evaluating the risks associated with exposure to its
precursors. This technical guide provides a comprehensive overview of the current knowledge
regarding the toxicology of 5-Hydroxy-2-hexanone, with a focus on its metabolism,
mechanism of toxicity, and the available (though limited) toxicological data. Much of the
toxicological profile is inferred from studies on its parent compound, 2-hexanone, and its
principal metabolite, 2,5-hexanedione, due to a scarcity of direct studies on 5-Hydroxy-2-
hexanone itself.

Chemical and Physical Properties
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Property Value Reference
Chemical Name 5-Hydroxy-2-hexanone [1112]
Synonyms 5-hydroxyhexan-2-one [1][3]

CAS Number 56745-61-0 [1][2]
Molecular Formula C6H1202 [11121[3]
Molecular Weight 116.16 g/mol [1][2][3]
Appearance Colorless liquid [4]

. _ 205.77 °C at 760 mmHg
Boiling Point , [1]
(estimated)

Melting Point -3.75 °C (estimated) [1]
Flash Point 81.15 °C (estimated) [1]
Density 0.948 g/cm? (estimated) [1]
Solubility Soluble in water [4]

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion

The toxicokinetics of 5-Hydroxy-2-hexanone are intrinsically linked to the metabolism of its
precursor, 2-hexanone.

» Absorption: 2-Hexanone is readily absorbed following inhalation, oral, and dermal exposure.
[4][5] Following absorption, it is distributed to various tissues, including the liver, kidneys, and
brain.[4]

o Metabolism: The metabolism of 2-hexanone is a critical determinant of its toxicity. It is
primarily metabolized in the liver by cytochrome P450 enzymes. The initial step is
hydroxylation to form 5-Hydroxy-2-hexanone.[4][5] This intermediate is then further oxidized
to the ultimate neurotoxic metabolite, 2,5-hexanedione.[4][5] 5-Hydroxy-2-hexanone can
also be reduced to 2,5-hexanediol.[4] A minor pathway may involve the conversion to 2,5-
dimethyl-2,3-dihydrofuran.[4]
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o Excretion: The metabolites of 2-hexanone, including glucuronide conjugates of 2-hexanol
and 2,5-hexanediol, are primarily excreted in the urine.[4]

Metabolic Pathway of 2-Hexanone
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2,5-Hexanedione (Neurotoxin)

Oxidation

Hydroxylation (CYP450; 5-Hydroxy-2-hexanone Reduction 2,5-Hexanediol

Metabolism

Metabolism

4,5-Dihydroxy-2-hexanone | 2,5-dimethyl-2,3-dihydrofuran
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Animal Dosing and Observation

Acclimation of Rats

Y

Administration of Test Substance
(e.g., gavage, inhalation)

i

Daily Clinical Observation
(e.g., gait, behavior)

Functional andiBehavioral Assessment

Motor Function Tests
(e.g., grip strength, rotarod)

i

Sensory Function Tests
(e.g., talil flick, hot plate)

I
Pathological and li/lolecular Analysis

Tissue Collection
(Nerve, Spinal Cord, Brain)

i

Histopathological Examination
(e.g., H&E, silver stain)

i

Biochemical Assays
(e.g., neurofilament protein analysis)
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Prepare Salmonella typhimurium strains
(histidine auxotrophs)

Prepare dilutions of
5-Hydroxy-2-hexanone

~

e

Incubate bacteria with test compound
(with and without S9 activation)

:

Plate on histidine-deficient agar

:

Incubate plates for 48-72 hours

:

Count revertant colonies

:

Analyze data and determine mutagenicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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